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Compound of Interest

Compound Name: ST1074

Cat. No.: B12377407

Get Quote

Technical Support Center: 10-1074

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the stability of the broadly neutralizing anti-HIV antibody, 10-

1074, during long-term storage.

Troubleshooting Guide

This guide addresses specific stability issues that may be encountered during the handling and
storage of 10-1074.
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Issue

Potential Cause

Recommended Action

Increased Aggregation
Detected by SEC-HPLC

Inherent instability of the
parental 10-1074 molecule.[1]

[2]

« If using the parental 10-1074,
consider switching to a
stabilized variant with
framework mutations, which
has shown significantly
reduced aggregation.[1][2]* For
short-term storage of the
parental molecule, ensure
optimal buffer conditions and
avoid low pH environments.[1]
[3]* Review storage
temperature; ensure it is
consistently maintained at the

recommended temperature.

Loss of Neutralization Activity

Chemical modifications such
as deamidation or
isomerization at specific

residues.[1]

« Use analytical methods like
CEX-HPLC or mass
spectrometry to identify
potential chemical
modifications.« If modifications
are detected, consider using a
variant of 10-1074 where
susceptible residues have
been mutated.[1][3]

Precipitation or Formation of

Subvisible Particles

Poor colloidal stability,
especially at high
concentrations and elevated

temperatures.

« For the parental 10-1074,
storage at high concentrations
may increase the propensity
for particle formation. A
stabilized variant has
demonstrated a 9-fold
decrease in subvisible particles
when incubated at 100 mg/mL
for 6 weeks at 40°C.[1][2]e If
high concentrations are
necessary, co-formulation with

other antibodies and specific
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excipients may improve
stability.[4]

* A stabilized variant of 10-
1074 showed no increase in
aggregation at low pH,
whereas the parental
monomer aggregated by 40%.
N The parental 10-1074 is known  [1][2] It is highly recommended
Instability at Low pH (e.g., ] - - )
) ) to have low pH instability, to use a stabilized variant for
during viral clearance steps) ] ] .
leading to aggregation.[1][2] processes requiring low pH
steps.« If using the parental
molecule, minimize the
duration of exposure to low pH
and consider optimizing the

buffer composition.

Frequently Asked Questions (FAQS)

Q1: What are the primary stability concerns with the parental 10-1074 antibody?

Al: The parental 10-1074, a highly somatically hypermutated IgG1, has several potential
stability issues. These include a tendency to aggregate, low pH instability, and the presence of
potential deamidation and isomerization sites within its framework.[1][3] These issues can
impact its manufacturability, long-term storage, and performance in downstream applications.

[1]
Q2: How has the stability of 10-1074 been improved?

A2: The stability of 10-1074 has been significantly enhanced through targeted mutations in the
framework region of the Fv domain.[1][2] A specific variant, incorporating one light chain and
three heavy chain residue substitutions, has demonstrated increased conformational stability,
reduced aggregation, and improved stability at low pH, all while maintaining its full
neutralization activity.[1][2]

Q3: What are the recommended storage conditions for 10-1074?
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A3: While specific formulation details can be proprietary, studies on co-formulated 10-1074-LS
(a long-acting variant) with 3BNC117-LS have shown stability for up to 4 weeks at real-time,
accelerated (25°C), and stressed (40°C) conditions.[4] For long-term storage, it is crucial to
adhere to the conditions specified on the product's certificate of analysis. Generally,
monoclonal antibodies are stored at refrigerated (2-8°C) or frozen temperatures.

Q4: Can 10-1074 be co-formulated with other antibodies?

A4: Yes, a long-acting version of 10-1074 (10-1074-LS) has been successfully co-formulated
with another anti-HIV bnAb, 3BBNC117-LS, at a total concentration of 150 mg/mL.[4] The co-
formulated product was found to be stable, with chromatographic methods developed to
distinguish each antibody.[4]

Quantitative Stability Data

The following tables summarize the stability improvements observed in a variant of 10-1074
compared to the parental molecule.

Table 1: Aggregation at Low pH

Molecule Condition Monomer Aggregation (%)
Parental 10-1074 Low pH Incubation 40%
Stabilized Variant Low pH Incubation No increase

Data sourced from studies on
framework mutations.[1][2]

Table 2: Subvisible Particle Formation at High Concentration and Temperature

. Reduction in Subvisible
Molecule Condition .
Particles (22 pm)

Stabilized Variant vs. Parental 100 mg/mL, 6 weeks at 40°C 9-fold decrease

Data sourced from studies on
framework mutations.[1][2]
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Experimental Protocols

Size Exclusion Chromatography (SEC-HPLC) for Aggregation Analysis

Purpose: To separate and quantify monomers, dimers, and higher-order aggregates of 10-
1074.

e Column: A suitable size-exclusion column (e.g., TSKgel G3000SWxI).

o Mobile Phase: A buffered saline solution, such as phosphate-buffered saline (PBS) at a pH of
approximately 7.4.

o Flow Rate: Typically around 0.5 - 1.0 mL/min.
o Detection: UV absorbance at 280 nm.

o Sample Preparation: Dilute the 10-1074 sample to an appropriate concentration (e.g., 1
mg/mL) in the mobile phase.

o Analysis: The percentage of monomer, dimer, and larger aggregates is determined by
integrating the peak areas in the resulting chromatogram.

Visualizations
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Potential Degradation Pathway of Parental 10-1074

Stressed Conditions

Low pH, High Temp.

Deamidation, Isomerization

Loss of Activity

Click to download full resolution via product page

Caption: Potential degradation pathways for parental 10-1074 under stress conditions.
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Troubleshooting Workflow for 10-1074 Stability Issues

Stability Issue Observed

(Analyze for Chemical Modifications (CEX-HPLC, MS))

(Optimize Storage/Buffer Conditions)

( )

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting stability issues with 10-1074.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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